Cas no 2680671-40-1 (3-(N-methylacetamido)-4-nitrobenzoic acid)

• Product Name: 3-(N-methylacetamido)-4-nitrobenzoic acid
• CAS No: 2680671-40-1
• MF: C₁₀H₁₀N₂O₅
• MW: 238.196802616119
• CID: 5646471
• PubChem ID: 165912652
• Update Time: 2025-06-12

3-(N-methylacetamido)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276474
• 2680671-40-1
• 3-(N-methylacetamido)-4-nitrobenzoic acid

• Inchi： 1S/C10H10N2O5/c1-6(13)11(2)9-5-7(10(14)15)3-4-8(9)12(16)17/h3-5H,1-2H3,(H,14,15)
• InChI Key： KBQZHASXIGBRTI-UHFFFAOYSA-N
• SMILES： O=C(C)N(C)C1C=C(C(=O)O)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.05897142g/mol
• Monoisotopic Mass: 238.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 103Ų

Additional information on 3-(N-methylacetamido)-4-nitrobenzoic acid

Recent Advances in the Study of 3-(N-methylacetamido)-4-nitrobenzoic acid (CAS: 2680671-40-1)

3-(N-methylacetamido)-4-nitrobenzoic acid (CAS: 2680671-40-1) is a nitrobenzoic acid derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and as a key intermediate in the synthesis of more complex molecules. The growing body of research on this compound underscores its importance in advancing our understanding of biochemical pathways and therapeutic interventions.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 3-(N-methylacetamido)-4-nitrobenzoic acid. One notable investigation explored its role as a potent inhibitor of specific enzymes involved in inflammatory pathways. The study demonstrated that the compound exhibits high selectivity and efficacy, making it a valuable candidate for the development of novel anti-inflammatory agents. Furthermore, its nitro group has been identified as a critical moiety for its activity, providing insights into structure-activity relationships that could guide future drug design efforts.

In addition to its therapeutic potential, 3-(N-methylacetamido)-4-nitrobenzoic acid has also been investigated for its utility in chemical synthesis. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, enabling its broader application in medicinal chemistry. Recent advancements in catalytic methods have further streamlined its production, reducing costs and environmental impact. These developments are particularly relevant for industrial-scale manufacturing, where scalability and sustainability are paramount.

The pharmacokinetic and toxicological profiles of 3-(N-methylacetamido)-4-nitrobenzoic acid have also been subjects of recent research. Preliminary findings suggest that the compound exhibits favorable absorption and distribution properties, with minimal off-target effects. However, further studies are needed to fully assess its safety and efficacy in vivo. Ongoing preclinical trials aim to address these questions, with the ultimate goal of advancing the compound to clinical testing. The results of these trials will be critical in determining its viability as a therapeutic agent.

In conclusion, 3-(N-methylacetamido)-4-nitrobenzoic acid (CAS: 2680671-40-1) represents a promising area of research in chemical biology and medicinal chemistry. Its diverse applications, from enzyme inhibition to drug synthesis, highlight its versatility and potential impact on the field. As research continues to uncover new insights into its mechanisms and applications, this compound is poised to play a significant role in the development of next-generation therapeutics. Future studies should focus on optimizing its properties and expanding its utility, paving the way for innovative solutions to pressing medical challenges.